Cas no 1303994-01-5 (3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea)

• Product Name: 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea
• CAS No: 1303994-01-5
• MF: C₈H₉BrFN₃S
• MW: 278.144562482834
• MDL: MFCD18379873
• CID: 4587029
• Update Time: 2025-10-30

3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-bromo-4-fluoro-6-methylphenyl)thiourea
• 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea

• MDL： MFCD18379873
• Inchi： 1S/C8H9BrFN3S/c1-4-2-5(10)3-6(9)7(4)12-8(14)13-11/h2-3H,11H2,1H3,(H2,12,13,14)
• InChI Key： HXUVGTWVQGUHLQ-UHFFFAOYSA-N
• SMILES： N(N)C(NC1=C(C)C=C(F)C=C1Br)=S

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea

Introduction to 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea (CAS No. 1303994-01-5) in Modern Chemical Biology

The compound 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea (CAS No. 1303994-01-5) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel therapeutic agents. Its molecular structure, characterized by a thiourea core substituted with a brominated and fluoro-methylated aromatic ring, positions it as a versatile scaffold for exploring pharmacological interactions. This introduction delves into the compound's structural features, its potential biological activities, and its relevance to contemporary research in medicinal chemistry.

The thiourea moiety is a well-established pharmacophore in drug discovery, known for its ability to form hydrogen bonds and coordinate with metal ions, which are critical for enzyme inhibition and receptor binding. In 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea, the thiourea group is appended to a phenyl ring that has been modified with bromine, fluorine, and methyl substituents. These substitutions enhance the compound's lipophilicity and electronic properties, making it an attractive candidate for further derivatization and optimization.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their tunable electronic and steric properties. The presence of a bromo atom at the 2-position of the phenyl ring in 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea contributes to its reactivity and potential interaction with biological targets. Similarly, the fluoro substituent at the 4-position influences the compound's metabolic stability and binding affinity. These features make it a promising candidate for developing drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer metabolism. Emerging research suggests that thiourea derivatives can modulate key metabolic pathways such as glycolysis and glutaminolysis, which are often dysregulated in tumor cells. The structural motif of 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea aligns well with this hypothesis, as it combines the bioisosteric properties of sulfur-containing heterocycles with halogenated aromatic systems known to enhance drug-like characteristics.

In addition to its anticancer potential, 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea has shown promise in preclinical studies as a modulator of inflammatory pathways. The thiourea core is known to interact with cysteine residues in proteins involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The bromo and fluoro substituents further refine these interactions by improving binding affinity and selectivity. This dual functionality makes the compound a valuable tool for investigating novel therapeutic strategies against chronic inflammatory diseases.

The synthesis of 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea involves multi-step organic reactions that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These techniques ensure that researchers can produce sufficient quantities of the compound for both laboratory-scale investigations and larger-scale applications.

From a computational chemistry perspective, virtual screening methods have been instrumental in identifying promising derivatives of 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea. Molecular docking simulations have revealed that this compound can bind effectively to various biological targets, including kinases and transcription factors implicated in cancer progression. The ability to predict binding affinities and interaction modes using computational tools accelerates the drug discovery process by allowing researchers to prioritize compounds for experimental validation.

The growing interest in thiourea derivatives as pharmacological agents has led to several innovative applications in recent years. For instance, researchers have explored their use as proteasome inhibitors, which are critical for regulating protein turnover in cells. The structural features of 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea make it a suitable candidate for this purpose, as it can interact with the active sites of proteasome subunits while avoiding off-target effects.

Another area where this compound has shown promise is in the treatment of neurodegenerative diseases. Thiourea derivatives have been investigated for their ability to cross the blood-brain barrier and exert neuroprotective effects. The lipophilic nature conferred by the bromo and fluoro substituents enhances membrane permeability, facilitating entry into neural tissues. Preliminary studies suggest that derivatives of 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea may help mitigate oxidative stress and inflammation associated with conditions such as Alzheimer's disease.

The development of new synthetic routes has also contributed to expanding the chemical space accessible through thiourea-based compounds like 3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea. Transition-metal-catalyzed reactions have enabled the introduction of diverse functional groups without compromising yield or purity. This flexibility allows chemists to fine-tune physicochemical properties such as solubility, bioavailability, and metabolic stability, which are essential for successful drug candidates.

In conclusion,3-amino-1-(2-bromo-4-fluoro-6-methylphenyl)thiourea (CAS No. 1303994-01-5) represents a significant advancement in chemical biology with broad applications across multiple therapeutic areas. Its unique structural features make it an ideal candidate for further exploration in drug discovery efforts aimed at addressing cancer metabolism, inflammation, proteasome inhibition, and neurodegenerative diseases. As research continues to uncover new biological functions associated with thiourea derivatives,3-amino-*...* will undoubtedly play a pivotal role in shaping future therapeutic strategies.